Cas no 685837-06-3 (4-{4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}butanoic Acid)
4-{4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}butanoic acid is a specialized organic compound featuring a pyrimidine core substituted with a thienyl group and a trifluoromethyl moiety, further functionalized with a sulfonyl-linked butanoic acid chain. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the sulfonyl bridge contributes to strong electron-withdrawing properties, influencing binding interactions. The butanoic acid terminus offers versatility for further derivatization or conjugation. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing biologically active compounds, particularly in the development of enzyme inhibitors or receptor modulators.
685837-06-3 structure
Product Name:4-{4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}butanoic Acid
CAS No:685837-06-3
MF:C13H11F3N2O4S2
MW:380.362651109695
MDL:MFCD12028395
CID:4716045
Update Time:2025-10-29
4-{4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}butanoic Acid Chemical and Physical Properties
Names and Identifiers
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- 4-{[4-(2-thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}butanoic acid
- 4-((4-(Thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)butanoic acid
- 4-([4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl)butanoic acid
- 4-{[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}butanoic acid
- STK506065
- 4-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfonylbutanoic Acid
- 4-{4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}butanoic Acid
-
- MDL： MFCD12028395
- Inchi： 1S/C13H11F3N2O4S2/c14-13(15,16)10-7-8(9-3-1-5-23-9)17-12(18-10)24(21,22)6-2-4-11(19)20/h1,3,5,7H,2,4,6H2,(H,19,20)
- InChI Key： JXGROMBXKMNTNI-UHFFFAOYSA-N
- SMILES： S(C1N=C(C(F)(F)F)C=C(C2=CC=CS2)N=1)(CCCC(=O)O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 550
- Topological Polar Surface Area: 134
4-{4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}butanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM524025-1g |
4-((4-(Thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)sulfonyl)butanoic acid |
685837-06-3 | 97% | 1g |
$264 | 2023-02-01 | |
| Matrix Scientific | 040711-500mg |
4-{[4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}butanoic acid |
685837-06-3 | 500mg |
$189.00 | 2023-09-06 | ||
| abcr | AB407380-500 mg |
4-{[4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}butanoic acid |
685837-06-3 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB407380-1 g |
4-{[4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}butanoic acid; . |
685837-06-3 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB407380-5 g |
4-{[4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}butanoic acid; . |
685837-06-3 | 5g |
€907.00 | 2023-04-25 | ||
| TRC | T023965-250mg |
4-{[4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}butanoic Acid |
685837-06-3 | 250mg |
$ 275.00 | 2022-06-03 | ||
| TRC | T023965-500mg |
4-{[4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}butanoic Acid |
685837-06-3 | 500mg |
$ 450.00 | 2022-06-03 | ||
| TRC | T023965-1000mg |
4-{[4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl}butanoic Acid |
685837-06-3 | 1g |
$ 720.00 | 2022-06-03 | ||
| A2B Chem LLC | AJ02129-500mg |
4-([4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl)butanoic acid |
685837-06-3 | >95% | 500mg |
$467.00 | 2024-04-19 | |
| A2B Chem LLC | AJ02129-1g |
4-([4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonyl)butanoic acid |
685837-06-3 | >95% | 1g |
$509.00 | 2024-04-19 |
4-{4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}butanoic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:685837-06-3)4-{4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}butanoic Acid
Order Number:A1172651
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:23
Price ($):240.0
Email:sales@amadischem.com
4-{4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}butanoic Acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:685837-06-3)4-{4-(2-Thienyl)-6-(trifluoromethyl)pyrimidin-2-ylsulfonyl}butanoic Acid
Purity:99%
Quantity:1g
Price ($):240.0